Cas no 572923-16-1 ((s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide)

(s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide structure
572923-16-1 structure
Product Name:(s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide
CAS No:572923-16-1
MF:C15H20N2O3
MW:276.330904006958
CID:946789
PubChem ID:34178964
Update Time:2025-04-19

(s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide Chemical and Physical Properties

Names and Identifiers

    • (s)-4-(4-ethyl-2-oxooxazolidin-3-yl)-n-propylbenzamide
    • DTXSID10653061
    • 572923-16-1
    • 4-[(4S)-4-Ethyl-2-oxo-1,3-oxazolidin-3-yl]-N-propylbenzamide
    • Inchi: 1S/C15H20N2O3/c1-3-9-16-14(18)11-5-7-13(8-6-11)17-12(4-2)10-20-15(17)19/h5-8,12H,3-4,9-10H2,1-2H3,(H,16,18)/t12-/m0/s1
    • InChI Key: ZAFZFTUFRNRSBK-LBPRGKRZSA-N
    • SMILES: O1C(N(C2C=CC(C(NCCC)=O)=CC=2)[C@@H](CC)C1)=O

Computed Properties

  • Exact Mass: 276.1475
  • Monoisotopic Mass: 276.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.64
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